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In-Depth Technical Guide: Methyl 4-amino-3,5,6-
trichloropicolinate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-amino-3,5,6-trichloropicolinate, a synthetic auxin herbicide, is a compound of

significant interest in agricultural and potentially pharmaceutical research. As a picolinic acid

derivative, it exhibits potent herbicidal activity against broadleaf weeds. Emerging research

also suggests its potential as an antiviral and anticancer agent due to its inhibitory effects on

fatty acid transport mechanisms. This guide provides a comprehensive overview of its

molecular structure, weight, physicochemical properties, and insights into its mechanisms of

action, supported by experimental considerations.

Molecular Structure and Properties
Methyl 4-amino-3,5,6-trichloropicolinate is a chlorinated pyridine derivative with a methyl

ester functional group. The presence of the amino group and chlorine atoms on the pyridine

ring, along with the methyl ester at the 2-position, are crucial for its biological activity.

Molecular Structure:
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Caption: 2D molecular structure of methyl 4-amino-3,5,6-trichloropicolinate.

Physicochemical Data Summary:

Property Value Reference

IUPAC Name
Methyl 4-amino-3,5,6-trichloro-

2-picolinate
[1]

Synonyms

Picloram-methyl ester, Methyl

4-amino-3,5,6-

trichloropyridine-2-carboxylate

[1]

CAS Number 14143-55-6 [1][2]

Molecular Formula C₇H₅Cl₃N₂O₂ [1][2]

Molecular Weight 255.49 g/mol [2]

Boiling Point 394.6 °C at 760 mmHg [2]

Experimental Protocols
Synthesis
The synthesis of methyl 4-amino-3,5,6-trichloropicolinate typically involves the esterification

of its parent carboxylic acid, 4-amino-3,5,6-trichloropicolinic acid (commonly known as

picloram).

General Fischer-Speier Esterification Protocol (Adapted):

Reaction Setup: In a round-bottom flask, dissolve 4-amino-3,5,6-trichloropicolinic acid (1.0

equivalent) in an excess of anhydrous methanol (which acts as both reactant and solvent).

Catalyst Addition: While stirring the mixture at room temperature, slowly add a catalytic

amount of a strong acid, such as concentrated sulfuric acid (0.1-0.2 equivalents), dropwise.

The addition is exothermic, and a transient increase in temperature may be observed.

Reflux: Attach a reflux condenser and heat the reaction mixture to reflux (approximately 65

°C for methanol) using a suitable heating source. Monitor the reaction progress by a
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technique such as thin-layer chromatography (TLC) until the starting material is consumed.

Work-up: After cooling the reaction mixture to room temperature, carefully neutralize the

excess acid by the slow addition of a saturated aqueous solution of a weak base, like sodium

bicarbonate.

Extraction: Extract the aqueous mixture with a suitable organic solvent, for example, ethyl

acetate.

Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium

sulfate), filter, and concentrate the solvent under reduced pressure to obtain the crude

methyl ester. Further purification can be achieved by recrystallization or column

chromatography.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) for Quantification (General Method):

A reversed-phase HPLC method with UV detection can be adapted for the quantification of

methyl 4-amino-3,5,6-trichloropicolinate.

Column: A C18 stationary phase is commonly used.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., formic acid in

water) and an organic solvent (e.g., methanol or acetonitrile).

Detection: UV detection at a wavelength determined by the compound's UV absorbance

spectrum.

Quantification: Based on a calibration curve generated from standards of known

concentrations.

Mechanism of Action
Herbicidal Activity: Auxin Signaling Pathway
Methyl 4-amino-3,5,6-trichloropicolinate acts as a synthetic auxin, disrupting plant growth by

interfering with the natural auxin signaling pathway. In this pathway, the F-box protein
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TRANSPORT INHIBITOR RESISTANT 1 (TIR1) and its homologs (AFBs) act as auxin

receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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